Cas no 2243516-11-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid
• CAS No: 2243516-11-0
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 5164797
• PubChem ID: 165821921
• Update Time: 2025-06-12

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-propyl-
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid

• Inchi： 1S/C25H23NO4/c1-2-7-16-12-13-23(21(14-16)24(27)28)26-25(29)30-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-14,22H,2,7,15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： VFHCOAZCKLMCBR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(CCC)=CC=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid (CAS No. 2243516-11-0)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid, with the CAS number 2243516-11-0, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Its unique structure, featuring a propyl-substituted benzoic acid backbone, makes it valuable for designing peptide-based therapeutics and biomaterials.

In recent years, the demand for Fmoc-amino acid derivatives like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid has surged due to advancements in drug discovery and bioconjugation techniques. Researchers are increasingly exploring its applications in targeted drug delivery and proteomics, aligning with the growing interest in personalized medicine. The compound’s compatibility with automated peptide synthesizers and its high purity standards have made it a staple in laboratories focusing on peptide-based vaccines and biomaterials engineering.

The synthesis and characterization of CAS 2243516-11-0 involve meticulous protocols to ensure reproducibility and scalability. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to verify its structural integrity. Its stability under SPPS conditions and ease of deprotection using mild bases like piperidine further enhance its utility. These properties address common challenges in peptide synthesis, such as side-chain interference and racemization, making it a preferred choice for researchers.

From an industrial perspective, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid is manufactured under stringent GMP guidelines to meet the needs of pharmaceutical-grade applications. Its role in producing therapeutic peptides for conditions like diabetes, cancer, and autoimmune diseases has garnered significant attention. Additionally, its use in bioimaging probes and diagnostic reagents highlights its versatility beyond traditional peptide synthesis.

Environmental and safety considerations for handling CAS 2243516-11-0 are also critical. While it is not classified as hazardous, proper storage in cool, dry conditions and adherence to laboratory safety protocols are recommended. The compound’s low toxicity profile and biodegradability align with the increasing focus on green chemistry in pharmaceutical production, a topic gaining traction in academic and industrial forums.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-propylbenzoic acid (2243516-11-0) represents a cornerstone in modern peptide chemistry. Its applications span from drug development to biomaterials science, driven by its reliability and adaptability. As research continues to uncover new therapeutic avenues, this compound will likely remain at the forefront of innovation in life sciences and biotechnology.